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Compound of Interest

Compound Name: (16R)-Dihydrositsirikine

Cat. No.: B15561841

Get Quote

For Researchers, Scientists, and Drug Development Professionals

(16R)-Dihydrositsirikine is a naturally occurring alkaloid that has been identified in

Catharanthus roseus, a plant renowned for its rich diversity of pharmacologically active

compounds. This technical guide provides a consolidated overview of the known physical and

chemical properties of (16R)-Dihydrositsirikine. However, it is important to note that detailed

experimental protocols for its isolation and synthesis, specific spectral data, and

comprehensive biological activity profiles are not extensively available in the current public

scientific literature.

Core Physical and Chemical Properties
(16R)-Dihydrositsirikine, a member of the indole alkaloid family, possesses a complex

stereochemistry. Its fundamental properties are summarized below, providing a foundational

dataset for researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15561841#bc-rfq
https://www.benchchem.com/product/b15561841/docs?utm_src=pdf-body#16r-dihydrositsirikine-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15561841/docs?utm_src=pdf-body#16r-dihydrositsirikine-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15561841/docs?utm_src=pdf-body#16r-dihydrositsirikine-a-comprehensive-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂₁H₂₈N₂O₃ [1][2][3]

Molecular Weight 356.47 g/mol [2][3]

CAS Number 6519-26-2 [2][3]

Appearance Powder [2]

Melting Point 215 °C [2]

Predicted Boiling Point 547.5 ± 45.0 °C [2]

Predicted Density 1.24 ± 0.1 g/cm³ [2]

Predicted pKa 14.30 ± 0.10 [2]

Synonyms: 18,19-Dihydro-16(R)-sitsirikine; Indolo[2,3-a]quinolizine-2-acetic acid, 3-ethyl-

1,2,3,4,6,7,12,12b-octahydro-α-(hydroxymethyl)-, methyl ester, (αR,2S,3R,12bS)-[2]

Experimental Protocols: Current Landscape
A thorough review of existing literature reveals a notable absence of detailed, step-by-step

experimental protocols specifically for the isolation and synthesis of (16R)-Dihydrositsirikine.

While general methods for the extraction of indole alkaloids from Catharanthus roseus are

documented, a protocol tailored to this specific compound is not readily available.

General Alkaloid Isolation from Catharanthus roseus
The isolation of alkaloids from Catharanthus roseus typically involves the following conceptual

workflow. It is important to emphasize that this is a generalized procedure and would require

significant optimization for the specific isolation of (16R)-Dihydrositsirikine.
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General Workflow for Alkaloid Isolation

C. roseus Plant Material
(e.g., leaves, roots)

Solvent Extraction
(e.g., methanol, ethanol)

Acid-Base Partitioning
to separate alkaloids

Crude Alkaloid Extract

Chromatographic Separation
(e.g., column chromatography, HPLC)

Collection of Fractions

Analysis of Fractions
(e.g., TLC, LC-MS)

(16R)-Dihydrositsirikine
(Target Compound)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of alkaloids from Catharanthus roseus.
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Spectroscopic Data: A Call for Further Research
Detailed 1H NMR, 13C NMR, FT-IR, and mass spectrometry data for (16R)-Dihydrositsirikine
are not available in the surveyed literature. The structural elucidation of related isomers has

been mentioned to rely on spectroscopic data, suggesting that such data is crucial for the

definitive identification and characterization of this compound. The absence of this information

presents a significant gap for researchers seeking to synthesize or validate the structure of

(16R)-Dihydrositsirikine.

Biological Activity and Signaling Pathways: An
Unexplored Frontier
Currently, there is no specific information available in the scientific literature regarding the

biological activities, mechanism of action, or the signaling pathways affected by (16R)-
Dihydrositsirikine. While other alkaloids from Catharanthus roseus are well-known for their

potent pharmacological effects, particularly their anticancer properties, the bioactivity of (16R)-
Dihydrositsirikine remains to be investigated.[4][5][6][7] The broader class of dihydropyridine

derivatives has been explored for various biological activities; however, extrapolating these

findings to the complex structure of (16R)-Dihydrositsirikine would be speculative without

direct experimental evidence.

Given the lack of data on its biological effects, no signaling pathway diagrams can be

generated at this time.

Future Directions and Opportunities
The current state of knowledge on (16R)-Dihydrositsirikine presents a clear opportunity for

further research. Key areas for future investigation include:

Development of a specific isolation protocol from Catharanthus roseus to obtain sufficient

quantities for detailed study.

Total synthesis of (16R)-Dihydrositsirikine and its stereoisomers to confirm its structure and

provide a renewable source for biological testing.
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Comprehensive spectroscopic characterization (NMR, IR, MS) to establish a definitive

analytical profile.

Screening for biological activities, including but not limited to cytotoxic, antimicrobial, and

neuroprotective effects.

Elucidation of the mechanism of action and identification of the molecular targets and

signaling pathways modulated by this compound.

The exploration of the vast chemical space of natural products continues to be a vital endeavor

in the quest for new therapeutic agents. (16R)-Dihydrositsirikine represents a novel scaffold

with untapped potential, awaiting dedicated research to unveil its full pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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